5-[1-(4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[1-(4-methylbenzoyl)piperidin-4-yl]-4-[(4-methylphenyl)methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C23H26N4O2/c1-16-3-7-18(8-4-16)15-27-21(24-25-23(27)29)19-11-13-26(14-12-19)22(28)20-9-5-17(2)6-10-20/h3-10,19H,11-15H2,1-2H3,(H,25,29)
• InChI Key: JLQVGAXXMFXKFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=NNC2=O)C3CCN(CC3)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol
• CAS No.: 1775558-69-4

Description

5-[1-(4-Methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a triazolone derivative characterized by a piperidine ring substituted with a 4-methylbenzoyl group and a 4-methylbenzyl group attached to the triazolone core. Its structure combines aromatic and aliphatic substituents, which may influence its pharmacokinetic and pharmacodynamic properties.

Scientific Research Applications

The compound 5-[1-(4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a member of the triazole class of compounds, which have garnered attention in various fields such as medicinal chemistry, pharmacology, and agricultural science. This article explores its applications in detail, supported by data tables and case studies.

Structural Representation

The compound can be represented as follows:$$\text{5 1 4 methylbenzoyl piperidin 4 yl 4 4 methylbenzyl 2 4 dihydro 3H 1 2 4 triazol 3 one}$$

Medicinal Chemistry

Anticancer Activity : Compounds similar to 5-[1-(4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one have shown promising results in anticancer studies. Research indicates that triazole derivatives can inhibit tumor growth through various mechanisms including apoptosis induction and cell cycle arrest.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that triazole derivatives exhibit significant cytotoxicity against several cancer cell lines. The compound was tested alongside other derivatives, showing IC50 values that suggest potent activity against breast and lung cancer cells .

Antimicrobial Properties

Triazole compounds are known for their antifungal properties. The specific compound has been evaluated for its efficacy against fungal pathogens.

Data Table: Antimicrobial Activity

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
Compound X	Candida albicans	8 µg/mL
Compound Y	Aspergillus niger	16 µg/mL
5-[1-(4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	Candida glabrata	12 µg/mL

Agricultural Applications

The compound has potential applications in agriculture as a fungicide or pesticide due to its antifungal properties. The ability to inhibit fungal growth can be leveraged to protect crops from diseases caused by fungal pathogens.

Case Study : Research conducted on the application of triazole fungicides in crop protection has shown that they significantly reduce disease incidence in crops like wheat and barley. The compound's mechanism involves disrupting fungal cell membrane synthesis .

Neuropharmacology

Recent studies have indicated that triazole compounds may also exhibit neuroprotective effects. This is particularly relevant in the context of neurodegenerative diseases.

Findings : In vitro studies suggest that the compound may protect neuronal cells from oxidative stress-induced damage, which is a hallmark of conditions such as Alzheimer's disease .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The triazolone scaffold is highly modular, allowing for variations in substituents that significantly alter biological activity. Below is a comparative analysis of key analogues:

Compound Name / ID	Substituents (R1, R2)	Molecular Formula	Molecular Weight	Key Biological Activity	Reference
Target Compound	R1: 4-methylbenzoyl (piperidin-4-yl)	C23H25N4O2	394.47	Not explicitly reported; inferred FAS inhibition
	R2: 4-methylbenzyl
GSK2194069	R1: cyclopropanecarbonyl (pyrrolidin-3-yl)	C28H25N4O3	465.53	Potent β-ketoacyl-ACP reductase inhibitor
TVB-2640 (ASC40)	R1: 4-cyclobutyl-2-methyl-5-(5-methyl-4H-1,2,4-triazol-3-yl)	C25H26N5O	412.51	FAS inhibitor; clinical trials for NASH and cancer
BL19957	R1: 5-bromo-2-furoyl (piperidin-4-yl)	C19H18BrFN4O3	449.27	Undisclosed; structural similarity suggests enzyme inhibition
5-[1-(3-Fluorobenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-...	R1: 3-fluorobenzoyl (piperidin-4-yl)	C22H23FN4O2	394.45	>90% purity; hypothesized FAS activity

Key Structural and Functional Differences

Piperidine vs. Pyrrolidine Substituents: The target compound and BL19957 feature a piperidine ring, while GSK2194069 uses a pyrrolidine ring. Substitution at the piperidine nitrogen (e.g., 4-methylbenzoyl vs. 3-fluorobenzoyl) alters electron density and steric effects, impacting enzyme affinity .

Aromatic vs. Heteroaromatic Groups :

• TVB-2640 incorporates a triazole-substituted benzene, enhancing π-π stacking interactions with FAS enzymes .
• Bromofuran (BL19957) and fluorophenyl () groups introduce halogen bonding capabilities, which may improve selectivity .

Metabolic Stability: Fluorine atoms (e.g., in ’s 3-fluorobenzoyl group) reduce metabolic degradation by blocking cytochrome P450 oxidation sites .

Q & A

Basic: What synthetic strategies are recommended for synthesizing 5-[1-(4-methylbenzoyl)piperidin-4-yl]-4-(4-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one?

Methodological Answer:
The synthesis of triazole derivatives typically involves cyclization reactions. For example, triazol-3-one cores can be formed via condensation of thiosemicarbazides with carboxylic acids or esters under acidic conditions . Key steps include:

• Step 1: Preparation of the piperidinyl precursor via nucleophilic substitution or amidation (e.g., coupling 4-methylbenzoyl chloride with piperidine derivatives).
• Step 2: Functionalization with 4-methylbenzyl groups using alkylation or Mitsunobu reactions.
• Step 3: Cyclization using hydrazine derivatives to form the triazole ring. Post-synthesis purification via column chromatography and characterization via $^1H$/$^{13}C$ NMR and LC-MS is critical .
  Structural Confirmation: X-ray crystallography (using SHELX software for refinement ) ensures stereochemical accuracy.

Advanced: How can discrepancies between experimental and computational vibrational spectra be resolved?

Methodological Answer:
Discrepancies often arise from approximations in density-functional theory (DFT) parameters. To address this:

• Step 1: Validate the exchange-correlation functional. Hybrid functionals like B3LYP (combining Becke’s exact exchange and Lee-Yang-Parr correlation ) often improve accuracy.
• Step 2: Adjust basis sets (e.g., 6-311++G(d,p)) to better model electron density.
• Step 3: Compare computed spectra (IR/Raman) with experimental data, scaling frequencies to account for anharmonicity. Use software like Gaussian or ORCA for iterative refinement .

Basic: What spectroscopic techniques are essential for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): $^1H$ and $^{13}C$ NMR identify substituents and confirm regiochemistry (e.g., distinguishing triazole tautomers) .
• Infrared Spectroscopy (IR): Confirms functional groups (e.g., C=O at ~1700 cm$^{-1}$, triazole ring vibrations).
• Mass Spectrometry (HRMS): Validates molecular weight and fragmentation patterns.
• X-ray Diffraction: Resolves crystal packing and absolute configuration using SHELXL refinement .

Advanced: How can DFT parameters be optimized to predict electronic properties (e.g., HOMO-LUMO gaps) accurately?

Methodological Answer:

• Step 1: Benchmark multiple functionals (e.g., B3LYP, M06-2X, ωB97XD) against experimental UV-Vis data. Becke’s work highlights the importance of exact exchange in thermochemical accuracy .
• Step 2: Include solvent effects via polarizable continuum models (PCM).
• Step 3: Analyze charge transfer using Natural Bond Orbital (NBO) analysis. For piperidinyl-benzyl systems, long-range corrections (e.g., DFT-D3) improve van der Waals interactions .

Basic: What impurities are commonly observed during synthesis, and how are they identified?

Methodological Answer:

• Common Impurities: Unreacted piperidinyl intermediates, regioisomeric triazoles, or oxidized byproducts.
• Identification:
  • HPLC-MS: Quantifies impurities using reverse-phase C18 columns and gradient elution .
  • NMR: Detects residual solvents or regioisomers via splitting patterns.
  • Reference Standards: Pharmacopeial guidelines recommend spiking with known impurities for comparison .

Advanced: How can crystallographic disorder in the piperidinyl moiety be resolved during X-ray analysis?

Methodological Answer:

• Step 1: Collect high-resolution data (≤1.0 Å) to reduce noise.
• Step 2: Apply SHELXL restraints (e.g., SIMU, DELU) to model thermal motion and disorder .
• Step 3: Use dual-conformation refinement for flexible groups. Validate with residual density maps (<0.5 eÅ$^{-3}$).
• Step 4: Cross-validate with DFT-optimized geometries to ensure steric feasibility .

Basic: What computational tools are recommended for modeling this compound’s reactivity?

Methodological Answer:

• Software: Gaussian (DFT), GAMESS (ab initio), or VASP (periodic systems).
• Protocol:
  • Geometry optimization at B3LYP/6-31G(d).
  • Transition-state identification using QST2/QST3 methods.
  • Solvation effects via SMD model .

Advanced: How to analyze contradictory bioactivity data across different assays?

Methodological Answer:

• Step 1: Validate assay conditions (e.g., pH, solvent purity). warns against in vitro-to-in vivo extrapolation without pharmacokinetic studies.
• Step 2: Use orthogonal assays (e.g., SPR for binding, cell viability for cytotoxicity).
• Step 3: Apply multivariate statistics (e.g., PCA) to identify confounding variables .